Cas no 850911-06-7 (4-benzyl(methyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850911-06-7
• MF: C₂₄H₂₃N₃O₃S₂
• MW: 465.587723016739
• CID: 6261897
• PubChem ID: 2152749
• Update Time: 2025-05-19

4-benzyl(methyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 850911-06-7
• AKOS024584497
• (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• F0566-0418
• EU-0087202
• 4-[benzyl(methyl)sulfamoyl]-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• 4-[benzyl(methyl)sulfamoyl]-N-[(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C24H23N3O3S2/c1-17-8-7-11-21-22(17)27(3)24(31-21)25-23(28)19-12-14-20(15-13-19)32(29,30)26(2)16-18-9-5-4-6-10-18/h4-15H,16H2,1-3H3/b25-24-
• InChI Key： VSZJLEIMNXNLOT-IZHYLOQSSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(C)C3C(C)=CC=CC=3S/2)=O)=CC=1)(N(C)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 465.11808395g/mol
• Monoisotopic Mass: 465.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 104Ų

Additional information on 4-benzyl(methyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-Benzyl(methyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 850911-06-7, known as 4-benzyl(methyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging uses in drug discovery and material science. The structure of this compound is characterized by a benzothiazole ring system with specific substituents that confer unique electronic and steric properties.

The benzothiazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole ring contains sulfur and nitrogen atoms, which contribute to its reactivity and ability to form hydrogen bonds. The substituents on the benzothiazole ring include a sulfamoyl group attached to a benzyl methyl moiety and an idene group with specific stereochemistry (denoted by the (2Z) configuration). These substituents play a crucial role in determining the compound's pharmacokinetic properties, such as solubility, permeability, and bioavailability.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of new therapeutic agents. For instance, research has shown that these compounds can exhibit anti-inflammatory, antioxidant, and anticancer activities. The presence of the sulfamoyl group in this compound further enhances its ability to act as a hydrogen bond donor or acceptor, which is essential for interactions with biological targets such as enzymes or receptors.

In terms of synthesis, the preparation of 4-benzyl(methyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a series of carefully designed organic reactions. These include nucleophilic substitutions, condensation reactions, and stereochemical control to achieve the desired configuration at the (2Z) position. The synthesis pathway is optimized to ensure high yields and purity, which are critical for its application in research and development.

The application of this compound extends beyond pharmaceuticals. Due to its unique electronic properties, it has been explored as a potential candidate in optoelectronic materials. For example, studies have demonstrated that benzothiazole derivatives can be used in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. The sulfamoyl group in this compound may further enhance its electronic conductivity and stability under various operating conditions.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers are increasingly focusing on green chemistry principles to develop sustainable synthetic routes and reduce waste generation. This compound serves as an example of how modern chemical design can balance functionality with environmental responsibility.

In conclusion, CAS No. 850911-06-7, or 4-benzyl(methyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern technology and medicine.